Steroids and steroid derivatives

Steroids and their derivatives are a diverse class of organic compounds characterized by a molecular framework consisting of four interconnected rings, typically designated as rings A, B, C, and D. These compounds play crucial roles in various biological systems due to their involvement in hormonal processes and structural functions. Common examples include corticosteroids like cortisol and prednisone, which are pivotal in managing inflammation and immune responses; sex hormones such as testosterone and estrogen, vital for reproductive functions and development; and anabolic steroids, used in medical treatments but also controversially in sports due to their muscle-building properties. Steroid derivatives have been extensively modified to enhance specific pharmacological activities while minimizing side effects. These modifications can include changes in the substituents attached to the steroid ring system or alterations in the molecular structure altogether. Such adjustments are critical for developing therapeutic agents with improved efficacy and safety profiles, making steroids indispensable tools in modern medicine. In the pharmaceutical industry, these compounds are often used as starting materials for synthesizing complex molecules through a series of chemical reactions. Their versatile nature allows for the creation of a wide array of medications, from anti-inflammatory drugs to contraceptives.
Steroids and steroid derivatives

Related Literature

Recommended suppliers
  • Suzhou Genelee Bio-Technology Co., Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • 河南东延药业有限公司
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Nanjing jingzhu bio-technology Co., Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Jinan Hanyu Chemical Co.,Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Handan Zechi Trading Co., Ltd
    Factory Trade Brand reagents
    Company nature: Private enterprises